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Compound of Interest

Compound Name: BOC-L-phenylalanine-d8

Cat. No.: B1145335

In-Depth Technical Guide to BOC-L-
phenylalanine-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, molecular weight,
and common applications of BOC-L-phenylalanine-d8, a deuterated analog of the widely used
protected amino acid, BOC-L-phenylalanine. This information is critical for professionals in
peptide synthesis, mass spectrometry-based quantitative analysis, and drug metabolism
studies.

Core Molecular Attributes

BOC-L-phenylalanine-d8 is a stable isotope-labeled version of BOC-L-phenylalanine where
eight hydrogen atoms have been replaced by deuterium. This isotopic substitution is
strategically placed on the phenyl ring and the a- and 3-positions of the amino acid backbone.
This specific labeling pattern makes it an ideal internal standard for mass spectrometry
applications, as it is chemically identical to the non-deuterated form but distinguishable by its

mass.

The molecular formula for BOC-L-phenylalanine-d8 is C14H11DsNOa.[1][2] Its molecular
weight is 273.35 g/mol .[1][2] The non-deuterated BOC-L-phenylalanine has a molecular
formula of C14aH19NO4 and a molecular weight of approximately 265.30 g/mol .[3][4][5]
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Property Value Reference
Molecular Formula C14H11DsNO4 [11[2]
Molecular Weight 273.35 g/mol [1112]
CAS Number 106881-07-6 [1]12][6]
L-Phenyl-d5-alanine-2,3,3-d3-
Structure [6]
N-t-BOC

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of BOC-L-phenylalanine-d8
is not readily available in the public domain, a general and widely accepted method for the N-
tert-butoxycarbonylation (BOC protection) of amino acids can be adapted. The synthesis would
start from the commercially available L-phenylalanine-d8.

General Protocol for BOC Protection of L-phenylalanine-
d8

Materials:

L-phenylalanine-d8

o Di-tert-butyl dicarbonate ((Boc)20)

e 1,4-Dioxane

e 1N Sodium Hydroxide (NaOH) solution

o Ethyl acetate

e Hexane

e Saturated aqueous sodium bicarbonate solution

o Potassium hydrogen sulfate solution
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e Anhydrous sodium sulfate or magnesium sulfate

e Deionized water

Procedure:

» Dissolution: Dissolve L-phenylalanine-d8 in a mixture of 1,4-dioxane and 1N NaOH solution.

e Reaction: Cool the solution in an ice bath and add di-tert-butyl dicarbonate ((Boc)20)
dropwise while stirring vigorously.

« Stirring: Allow the reaction mixture to warm to room temperature and continue stirring
overnight.

o Extraction: Extract the reaction mixture with an organic solvent like ethyl acetate.

e Washing: Wash the organic layer sequentially with a potassium hydrogen sulfate solution to
remove unreacted amino acid and then with a saturated agqueous sodium bicarbonate
solution to neutralize.

» Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
o Evaporation: Remove the solvent under reduced pressure to obtain the crude product.

« Purification: Purify the crude BOC-L-phenylalanine-d8 by recrystallization, typically from a
solvent system like ethyl acetate/hexane.

Application as an Internal Standard

BOC-L-phenylalanine-d8 is frequently utilized as an internal standard in quantitative mass
spectrometry-based assays, such as liquid chromatography-mass spectrometry (LC-MS). Its
chemical similarity to the analyte of interest (BOC-L-phenylalanine or related compounds)
ensures it behaves similarly during sample preparation, chromatography, and ionization, thus
correcting for variations in these steps.

Below is a diagram illustrating the workflow of using BOC-L-phenylalanine-d8 as an internal
standard.
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Caption: Workflow for using BOC-L-phenylalanine-d8 as an internal standard in LC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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